Cas no 2138405-08-8 (2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine)

• Product Name: 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine
• CAS No: 2138405-08-8
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• CID: 6254466
• PubChem ID: 165451668
• Update Time: 2025-06-07

2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-741279
• 2-bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine
• 2138405-08-8
• 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine

• Inchi： 1S/C11H11BrN2S/c1-7(2)9-6-15-11(14-9)8-3-4-10(12)13-5-8/h3-7H,1-2H3
• InChI Key： HQNNXKCIEWMEFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1=NC(=CS1)C(C)C

Computed Properties

• Exact Mass: 281.98263g/mol
• Monoisotopic Mass: 281.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54Ų

Additional information on 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine

Introduction to 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine (CAS No. 2138405-08-8)

2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine, identified by its CAS number 2138405-08-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound combines the structural features of pyridine, bromine, and thiazole moieties, making it a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural framework has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The compound's structure consists of a pyridine ring substituted at the 5-position with a bromo group, while the 2-position of the pyridine is linked to a thiazole ring. The thiazole moiety is further functionalized at the 4-position with an isopropyl group. This specific arrangement of functional groups imparts distinct chemical properties that make it valuable for further derivatization and exploration in synthetic chemistry.

In recent years, 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine has been studied for its potential role in developing novel therapeutic agents. The bromine atom at the 5-position of the pyridine ring serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. These reactions allow for the introduction of diverse substituents, enabling the creation of libraries of derivatives with tailored biological activities.

The thiazole component of this compound is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceuticals. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into a pyridine backbone can enhance binding affinity to biological targets, making this compound a promising scaffold for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine exemplifies how structural complexity can be leveraged to design molecules with enhanced pharmacological profiles. Its synthesis and functionalization have been explored in several research groups aiming to develop new treatments for chronic diseases.

The isopropyl group attached to the thiazole ring may influence the compound's solubility and metabolic stability, factors that are critical in drug design. By modulating this substituent, chemists can fine-tune the physicochemical properties of derivatives, optimizing their pharmacokinetic profiles. This flexibility underscores the compound's utility as a building block in medicinal chemistry.

In vitro studies have begun to uncover the biological potential of derivatives derived from 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine. Initial screenings have shown promising activity against certain enzymatic targets relevant to cancer and inflammation. These findings align with the growing interest in thiazole-pyridine hybrids as candidates for therapeutic intervention. Further investigation into its mechanism of action and optimization through structure-based drug design are ongoing areas of research.

The synthetic methodologies for preparing 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine have also seen significant development. Modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have enabled more efficient and scalable production processes. These advancements not only facilitate academic research but also hold promise for industrial applications in pharmaceutical manufacturing.

As computational chemistry plays an increasingly pivotal role in drug discovery, virtual screening and molecular modeling have been applied to predict the binding interactions of 2-Bromo-5-[4-(propan-2-yl)-1,3-thiazol-2-yl]pyridine derivatives with biological targets. These computational approaches complement experimental efforts by identifying lead compounds with high affinity and selectivity. The integration of experimental data with computational insights has accelerated the pace of discovery in this field.

The future directions for research on CAS No. 2138405-08-8 include exploring its role in modulating signaling pathways relevant to neurological disorders. The combination of pyridine and thiazole moieties suggests potential interactions with receptors and enzymes involved in neurodegeneration and cognitive function. Preclinical studies are warranted to validate these hypotheses and establish whether this compound or its derivatives can serve as effective therapeutic agents.

In conclusion,2-Bromo-5-[4-(propan-2-y l)-1,3-thiazol - 2 - yl]pyrid ine (CAS No . 2138405 - 08 - 8) represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activities . Its continued investigation holds promise for contributing to new treatments across multiple therapeutic areas . As synthetic methodologies evolve , so too will our ability to harness this compound's full potential . p >